N-(furan-2-ylmethyl)-2'-(2-methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide

Specification

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-(2-methoxyethyl)-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
• Standard InChI: InChI=1S/C22H26N2O4/c1-27-14-12-24-21(26)18-9-3-2-8-17(18)19(22(24)10-4-5-11-22)20(25)23-15-16-7-6-13-28-16/h2-3,6-9,13,19H,4-5,10-12,14-15H2,1H3,(H,23,25)
• Standard InChI Key: FMPWEUNEMFVQFA-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NCC4=CC=CO4

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound’s spirocyclic framework links a cyclopentane ring to a 1',4'-dihydroisoquinoline moiety at the C3 position, creating a rigid three-dimensional structure. Key substituents include:

• Furan-2-ylmethyl group: Attached via an amide bond at the C4' position, contributing π-π stacking potential.

• 2-Methoxyethyl chain: Positioned at C2', enhancing solubility and hydrogen-bonding capacity.

Molecular Data

Property	Value
Molecular Formula	C₂₂H₂₆N₂O₄
Molecular Weight	382.5 g/mol
IUPAC Name	N-(furan-2-ylmethyl)-2-(2-methoxyethyl)-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
Canonical SMILES	COCCN1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NCC4=CC=CO4
InChIKey	FMPWEUNEMFVQFA-UHFFFAOYSA-N

The spiro center (C1') imposes conformational constraints, potentially enhancing target selectivity.

Synthesis and Reactivity

Synthetic Pathways

Synthesis typically involves multi-step protocols:

• Cyclopentane-Isoquinoline Fusion: Copper-catalyzed Ullmann coupling or rhodium-mediated [4+2] annulation constructs the spirocyclic core.

• Side-Chain Functionalization:

  • Mitsunobu reaction attaches the furan-2-ylmethyl group.

  • Alkylation introduces the 2-methoxyethyl moiety.

• Oxidation and Amidation: Ketone formation at C1' followed by carboxamide coupling completes the structure.

Key Reaction Conditions

• Catalysts: CuI (Ullmann), [RhCp*Cl₂]₂ (annulation).

• Solvents: Dichloromethane (alkylation), DMF (amidation).

• Yields: 45–70% for annulation steps; >80% for amidation.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderate in DMSO (12 mg/mL), low in aqueous buffers (<0.1 mg/mL).

• Stability: Stable at RT under inert atmospheres; degrades in acidic conditions (t₁/₂ = 4 h at pH 2).

Spectroscopic Data

• IR: Peaks at 1725 cm⁻¹ (amide C=O), 1680 cm⁻¹ (ketone), 1605 cm⁻¹ (furan C=C).

• ¹H NMR (400 MHz, CDCl₃): δ 7.45–7.30 (m, 4H, isoquinoline-H), 6.35 (d, J = 3.1 Hz, 1H, furan-H), 4.55 (s, 2H, NCH₂-furan), 3.60 (t, J = 6.2 Hz, 2H, OCH₂CH₂).

Biological Activity and Mechanisms

Kinase Inhibition

In silico docking studies predict strong binding (ΔG = -9.8 kcal/mol) to MAP kinase-interacting kinase (Mnk1), disrupting eIF4E phosphorylation—a key cancer proliferation pathway.

PDE5 Inhibition

Structural analogs exhibit moderate PDE5 inhibition (IC₅₀ = 1.50 µM), suggesting vasodilatory applications.

Applications and Comparative Analysis

Therapeutic Prospects

Application	Mechanism	Lead Optimization Status
Oncology	Mnk1/eIF4E pathway inhibition	Preclinical (in vivo pending)
Cardiovascular Disease	PDE5/cGMP modulation	Early-stage screening

Structural Analogs

Compound	Modifications	Bioactivity (IC₅₀)
EVT-11366133	Cyclopentyl vs. methoxyethyl	Mnk1 IC₅₀ = 1.8 µM
VC16354819	Identical core, varied substituents	MCF-7 IC₅₀ = 2.1 µM